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Compound of Interest

Compound Name: Filter Blue Green sodium salt

CAS No.: 2137041-45-1

Cat. No.: B6416262

Get Quote

A Note on Nomenclature: The term "Filter Blue Green sodium salt" is not a standard

chemical identifier. Based on its descriptive nature, this guide focuses on a common compound

that fits this description: Acid Green 50. This synthetic green dye is known by numerous

synonyms, including Green S, Food Green S, Lissamine Green B, and its Colour Index

designation, C.I. 44090.[1][2][3] For clarity and accuracy, this guide will primarily use the name

Acid Green 50.

Introduction: Understanding Acid Green 50
Acid Green 50 is a synthetic, water-soluble anionic dye belonging to the triarylmethane class.

[4] Its vibrant blue-green hue and stability have led to its widespread use in various industries,

including as a food colorant (E142), in cosmetics, and for staining in biological and medical

research.[1][4][5][6] This guide provides a comprehensive overview of the chemical and

physical properties of Acid Green 50, intended for researchers, scientists, and professionals in

drug development.
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A thorough understanding of the physicochemical properties of Acid Green 50 is essential for

its effective application and for predicting its behavior in different chemical environments.

Chemical Structure and Identification
The chemical structure of Acid Green 50 is characterized by a central carbon atom bonded to

three aromatic rings, two of which contain dimethylamino groups, and a third, a sulfonated

naphthalene ring with a hydroxyl group. The presence of sulfonate groups imparts its water

solubility.

IUPAC Name: sodium;4-[[4-(dimethylamino)phenyl]-(4-dimethylazaniumylidenecyclohexa-

2,5-dien-1-ylidene)methyl]-3-hydroxynaphthalene-2,7-disulfonate[2][7]

Molecular Formula: C₂₇H₂₅N₂NaO₇S₂[4][5]

Molecular Weight: 576.62 g/mol [4][5]

CAS Number: 3087-16-9[4][5]

Colour Index: 44090

Physicochemical Data
The following table summarizes key physicochemical properties of Acid Green 50:

Property Value Source(s)

Appearance
Dark green to violet or dark

blue powder/granules
[1][2]

Melting Point >300°C [8]

Solubility
Good solubility in water;

soluble in ethanol.
[4][5]

Density 0.541 g/cm³ at 28°C [9]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[5][9]
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Spectroscopic Properties
The color of Acid Green 50 arises from its absorption of light in the visible spectrum.

UV-Vis Spectroscopy: The maximum absorbance (λmax) of Acid Green 50 in water is

observed at approximately 632-637 nm.[2]

Synthesis and Manufacturing
The synthesis of Acid Green 50 typically involves the condensation of two precursor molecules

followed by sulfonation and oxidation. Two common methods are:

Method A: Condensation of 4-(Dichloro(4-(dimethylamino)phenyl)methyl)-N,N-

dimethylbenzenamine with Naphthalen-2-ol, followed by sulfonation with fuming sulfuric acid

and conversion to the sodium salt.[4]

Method B: Condensation of Bis(4-(dimethylamino)phenyl)methanol with 3-

Hydroxynaphthalene-2,7-disulfonic acid (or 7-Hydroxynaphthalene-1,3-disulfonic acid),

followed by oxidation of the product and conversion to the sodium salt.[4]

Caption: General synthetic pathways for Acid Green 50.

Analytical Methodologies
Accurate and precise analytical methods are crucial for the quality control and quantification of

Acid Green 50 in various matrices.

Spectrophotometric Quantification
Due to its strong absorbance in the visible region, UV-Vis spectrophotometry is a

straightforward and common method for the quantification of Acid Green 50.

Experimental Protocol: Spectrophotometric Quantification of Acid
Green 50

Preparation of Standard Solutions:
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Prepare a stock solution of Acid Green 50 of a known concentration (e.g., 100 µg/mL) in

deionized water.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations (e.g., 1, 2, 5, 10, 15, 20 µg/mL) by serial dilution with deionized water.

Sample Preparation:

Dissolve the sample containing Acid Green 50 in deionized water.

If necessary, perform dilutions to bring the concentration within the range of the standard

curve.

Filter the sample solution to remove any particulate matter.

Spectrophotometric Measurement:

Set the spectrophotometer to measure absorbance at the λmax of Acid Green 50 (~633

nm).

Use deionized water as a blank to zero the instrument.

Measure the absorbance of each standard solution and the sample solution.

Data Analysis:

Construct a calibration curve by plotting the absorbance of the standard solutions against

their corresponding concentrations.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²).

Use the equation of the line to calculate the concentration of Acid Green 50 in the sample

solution based on its absorbance.

Caption: Workflow for spectrophotometric quantification.

Chromatographic Methods
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High-performance liquid chromatography (HPLC) offers higher selectivity and is suitable for the

analysis of Acid Green 50 in complex matrices.

Applications in Research and Development
The distinct properties of Acid Green 50 make it a valuable tool in various scientific disciplines.

Biological Staining: It is used as a protein stain in chemical and molecular analyses, aiding in

the identification of specific cellular structures or damaged cells.[5]

Food and Drug Colorant: Formulations containing Acid Green 50 have been used as food

dyes.[3]

Ophthalmology: Lissamine Green is used as a diagnostic stain to visualize degenerated or

dead cells on the ocular surface.

Safety and Handling
Proper handling and storage of Acid Green 50 are essential to ensure safety and maintain its

chemical integrity.

Hazard Identification
GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Recommended Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[9] Use in a well-

ventilated area.
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Storage: Store in a cool, dry place away from incompatible substances such as strong

oxidizing agents.[5] Protect from light.[5]

Conclusion
Acid Green 50 is a versatile triarylmethane dye with well-defined chemical and physical

properties. Its utility spans from industrial applications to specialized uses in scientific research.

A comprehensive understanding of its characteristics, as outlined in this guide, is paramount for

its safe and effective implementation in laboratory and developmental settings.

References
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Acid Green 50: Understanding Its Chemical
Properties and Sourcing.
Carl ROTH. (n.d.). Safety Data Sheet: Acid green 50.
Foodcom S.A. (n.d.). E142 (Green S) – what is it? | Properties, applications | Colorants.
LGC Standards. (n.d.). Acid Green 50 (Technical Grade).
World dye variety. (2012, June 15). Acid Green 50.
ChemicalBook. (n.d.). Acid Green 50 CAS#: 3087-16-9.
CymitQuimica. (n.d.). Acid Green 50 (Technical Grade).
TCI AMERICA. (n.d.). Acid Green 50.
PubChem. (n.d.). Acid Green 50.
ChemBK. (2024, April 9). Acid green 50.
Cayman Chemical. (n.d.). Acid Green 50 (CAS 3087-16-9).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Acid Green 50 (Technical Grade) | CymitQuimica [cymitquimica.com]

2. Acid Green 50 | C27H25N2NaO7S2 | CID 91525 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. caymanchem.com [caymanchem.com]

4. worlddyevariety.com [worlddyevariety.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.nbinno.com/article/acid-dyes/acid-green-50-understanding-its-chemical-properties-and-sourcing-ql
https://www.nbinno.com/article/acid-dyes/acid-green-50-understanding-its-chemical-properties-and-sourcing-ql
https://www.benchchem.com/product/b6416262?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/products/TR-A189895/acid-green-50-technical-grade/
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Green-50
https://www.caymanchem.com/product/44535/acid-green-50
http://www.worlddyevariety.com/acid-dyes/acid-green-50.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6416262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. nbinno.com [nbinno.com]

6. E142 (Green S) – what is it? | Properties, applications | Colorants | Foodcom S.A.
[foodcom.pl]

7. Acid Green 50 (Technical Grade) | LGC Standards [lgcstandards.com]

8. Acid Green 50 CAS#: 3087-16-9 [m.chemicalbook.com]

9. carlroth.com [carlroth.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Acid Green 50]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6416262/docs#an-in-depth-technical-guide-to-the-
chemical-properties-of-acid-green-50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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